Cas no 1233932-36-9 (2-Chloro-4-(4-methyl-1h-pyrazol-1-yl)pyrimidine)

• Product Name: 2-Chloro-4-(4-methyl-1h-pyrazol-1-yl)pyrimidine
• CAS No: 1233932-36-9
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• MDL: MFCD16712626
• CID: 5463410
• PubChem ID: 62343477
• Update Time: 2023-08-28

2-Chloro-4-(4-methyl-1h-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(4-methyl-1h-pyrazol-1-yl)pyrimidine
• Z976663490
• Pyrimidine, 2-chloro-4-(4-methyl-1H-pyrazol-1-yl)-

• MDL： MFCD16712626
• Inchi： 1S/C8H7ClN4/c1-6-4-11-13(5-6)7-2-3-10-8(9)12-7/h2-5H,1H3
• InChI Key： NWEJHMRVUYJCBT-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N1C=C(C)C=N1

Computed Properties

• Exact Mass: 194.0359239 g/mol
• Monoisotopic Mass: 194.0359239 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 194.62
• XLogP3: 1.8
• Topological Polar Surface Area: 43.6

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 377.3±17.0 °C(Predicted)
• pka: -2.17±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines